Cas no 116308-38-4 (2-formylpyridine-4-carbonitrile)

• Product Name: 2-formylpyridine-4-carbonitrile
• CAS No: 116308-38-4
• MF: C₇H₄N₂O
• MW: 132.11946105957
• MDL: MFCD12546404
• CID: 131176
• PubChem ID: 14761468
• Update Time: 2025-05-19

2-formylpyridine-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-formyl-4-Pyridinecarbonitrile
• 4-cyanopyridine-2-carboxaldehyde
• 4-Pyridinecarbonitrile,2-formyl-
• 2-formylpyridine-4-carbonitrile
• 4-Cyano-2-pyridinecarboxaldehyde
• 2-forMylisonicotinonitrile
• 4-Pyridinecarbonitrile,2-formyl-(9CI)
• 4-Pyridinecarbonitrile, 2-formyl-
• 2-Formyl-isonicotinonitrile
• MKTLVFRYWOEUPJ-UHFFFAOYSA-N
• 4-cyano-2-pyridine-carboxaldehyde
• 2671AA
• FCH1185301
• T
• 116308-38-4
• AKOS016001497
• 4-cyanopyridine-2-carboxaldehyde, AldrichCPR
• FT-0700996
• DS-13682
• A893589
• SCHEMBL481107
• FD10588
• CS-W019244
• MFCD12546404
• DTXSID80563709
• DB-082675

• MDL： MFCD12546404
• Inchi： 1S/C7H4N2O/c8-4-6-1-2-9-7(3-6)5-10/h1-3,5H
• InChI Key： MKTLVFRYWOEUPJ-UHFFFAOYSA-N
• SMILES： O=CC1C=C(C#N)C=CN=1

Computed Properties

• Exact Mass: 132.03200
• Monoisotopic Mass: 132.032362755g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.8
• XLogP3: 0.4

Experimental Properties

• Density: 1.24±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 201.0±20.0 ºC (760 Torr),
• Flash Point: 75.4±21.8 ºC,
• Solubility: Slightly soluble (4.1 g/l) (25 º C),
• PSA: 53.75000
• LogP: 0.76578

2-formylpyridine-4-carbonitrile Security Information

• Hazard Category Code： 22-43
• Safety Instruction： 36/37
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridine carboxaldehydes

Additional information on 2-formylpyridine-4-carbonitrile

Comprehensive Overview of 2-Formylpyridine-4-carbonitrile (CAS No. 116308-38-4): Properties, Applications, and Industry Insights

2-Formylpyridine-4-carbonitrile (CAS No. 116308-38-4) is a versatile organic compound widely utilized in pharmaceutical, agrochemical, and material science research. This heterocyclic derivative, featuring both formyl and cyano functional groups, has garnered significant attention due to its unique reactivity and potential applications in drug discovery and catalysis. The compound's molecular structure, C₇H₄N₂O, offers a robust platform for synthesizing complex molecules, making it a valuable intermediate in modern organic chemistry.

In recent years, the demand for 2-formylpyridine-4-carbonitrile has surged, driven by its role in developing kinase inhibitors and antiviral agents. Researchers are particularly interested in its ability to form Schiff bases, which are pivotal in designing metal-organic frameworks (MOFs) and fluorescent probes. The compound's CAS No. 116308-38-4 is frequently searched in scientific databases, reflecting its growing relevance in high-throughput screening and medicinal chemistry.

The synthesis of 2-formylpyridine-4-carbonitrile typically involves the oxidation of 4-cyanopyridine or Vilsmeier-Haack formylation. Its high purity grade (>98%) is critical for applications in bioconjugation and peptide modification, where even trace impurities can affect outcomes. Industry trends indicate a rising preference for custom synthesis of this compound to meet specific research needs, especially in targeted drug delivery systems.

Environmental and safety considerations are also key discussion points. While 2-formylpyridine-4-carbonitrile is not classified as hazardous under GHS, proper handling protocols are emphasized in laboratory safety guidelines. Its biodegradability and green chemistry alternatives are actively explored, aligning with the global push for sustainable chemical processes.

From an analytical perspective, advanced techniques like HPLC and NMR spectroscopy are employed to characterize CAS No. 116308-38-4. The compound's chromatographic purity and structural elucidation are frequently discussed in peer-reviewed journals, underscoring its importance in quality control workflows.

Market analysts project steady growth for 2-formylpyridine-4-carbonitrile, fueled by expanding R&D in oncological therapeutics and neurological disorders. Its compatibility with microwave-assisted synthesis and flow chemistry setups further enhances its appeal to modern laboratories. As patent filings involving this compound increase, its role in intellectual property landscapes becomes more prominent.

In conclusion, 2-formylpyridine-4-carbonitrile (CAS No. 116308-38-4) represents a critical building block in contemporary chemical research. Its multifaceted applications—from small molecule drugs to advanced materials—position it at the forefront of innovation. Ongoing studies on its structure-activity relationships and scalable production methods will likely unlock new possibilities in science and technology.